Cas no 2228177-49-7 (1-(1-ethylcyclobutyl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(1-ethylcyclobutyl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 2228177-49-7
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 6255460
• PubChem ID: 165627527
• Update Time: 2025-07-17

1-(1-ethylcyclobutyl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethylcyclobutyl)-2-methylpropan-2-yl(methyl)amine
• EN300-1775335
• [1-(1-ethylcyclobutyl)-2-methylpropan-2-yl](methyl)amine
• 2228177-49-7

• Inchi： 1S/C11H23N/c1-5-11(7-6-8-11)9-10(2,3)12-4/h12H,5-9H2,1-4H3
• InChI Key： ROXMCGHTTHQUGV-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1(CC)CCC1

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on 1-(1-ethylcyclobutyl)-2-methylpropan-2-yl(methyl)amine

Chemical Profile of 1-(1-ethylcyclobutyl)-2-methylpropan-2-yl(methyl)amine (CAS No: 2228177-49-7)

1-(1-ethylcyclobutyl)-2-methylpropan-2-yl(methyl)amine, identified by its CAS number 2228177-49-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex alkylamine backbone, has garnered attention due to its structural uniqueness and potential applications in drug discovery. The presence of both cycloalkyl and branched alkyl groups in its structure suggests a high degree of steric hindrance, which may influence its interactions with biological targets.

The nomenclature of this compound follows the IUPAC system, precisely describing its molecular architecture. The substituents, 1-ethylcyclobutyl and 2-methylpropan-2-yl, are critical in determining the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These features are essential for evaluating its suitability as an intermediate in synthetic pathways or as a lead compound in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular modeling studies on 1-(1-ethylcyclobutyl)-2-methylpropan-2-yl(methyl)amine have revealed potential binding interactions with various enzymes and receptors, making it a promising candidate for further investigation. For instance, its structural motif may mimic natural bioactive scaffolds, facilitating the development of novel therapeutic agents.

In the context of drug development, the synthesis of this compound involves multi-step organic reactions, including alkylation, reduction, and functional group transformations. The use of advanced catalytic systems has streamlined these processes, improving yield and purity. Researchers have explored greener methodologies, such as biocatalysis and flow chemistry, to enhance the sustainability of its production. These innovations align with the broader industry trend toward environmentally conscious synthetic routes.

The pharmacological potential of 1-(1-ethylcyclobutyl)-2-methylpropan-2-yl(methyl)amine has been explored in several preclinical studies. Its unique structural features suggest that it may exhibit properties distinct from conventional pharmaceuticals. For example, its bulky side chains could confer selectivity against certain enzyme families while minimizing off-target effects. This specificity is highly valued in modern drug design to enhance efficacy and reduce adverse reactions.

One notable application lies in the development of central nervous system (CNS) therapeutics. The cycloalkyl moiety can modulate blood-brain barrier permeability, potentially improving bioavailability for neuroactive compounds. Additionally, its amine functionalities provide opportunities for further derivatization into more complex molecules with tailored pharmacokinetic profiles. Such modifications are crucial for optimizing drug candidates for clinical translation.

The compound's role in medicinal chemistry extends beyond CNS drugs. Its structural framework may serve as a scaffold for antimicrobial or anti-inflammatory agents. By leveraging structure-based drug design techniques, researchers can modify key pharmacophoric elements to enhance activity against pathogens or modulate inflammatory pathways. This versatility underscores the importance of exploring diverse chemical entities like 1-(1-ethylcyclobutyl)-2-methylpropan-2-yl(methyl)amine in drug discovery pipelines.

From a synthetic chemistry perspective, this molecule exemplifies the challenges and opportunities in designing complex organic frameworks. The integration of stereochemistry at multiple centers requires precise control over reaction conditions to achieve high enantiomeric purity. Techniques such as asymmetric catalysis and chiral auxiliary strategies have been employed to address these challenges effectively.

The future directions for research on 1-(1-ethylcyclobutyl)-2-methylpropan-2-yl(methyl)amine include exploring its derivatives through combinatorial chemistry and high-throughput screening (HTS). Such approaches can accelerate the identification of novel bioactive analogs with improved pharmacological properties. Furthermore, investigating its metabolic fate through in vitro and in vivo studies will provide critical insights into its safety profile and potential clinical applications.

In conclusion,1-(1-ethylcyclobutyl)-2-methylpropan-2-yl(methyl)amine (CAS No: 2228177-49-7) represents a structurally intriguing compound with broad applications in pharmaceutical research. Its unique combination of cycloalkyl and branched alkyl groups offers opportunities for innovation across multiple therapeutic areas. As computational tools and synthetic methodologies continue to evolve, the potential for harnessing this molecule will undoubtedly expand further.